5,7-Dimethoxy-1-benzothiophene

• Molecular Formula: C10H10O2S
• Molecular Weight: 194.25 g/mol
• IUPAC Name: 5,7-dimethoxy-1-benzothiophene
• InChI: InChI=1S/C10H10O2S/c1-11-8-5-7-3-4-13-10(7)9(6-8)12-2/h3-6H,1-2H3
• InChI Key: CJHWGLBDSDKVIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C2C(=C1)C=CS2)OC

Description

5,7-Dimethoxy-1-benzothiophene is a useful research compound. Its molecular formula is C10H10O2S and its molecular weight is 194.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-benzothiophene-5,7-diol (1.16 g, 6.98 mmol) in acetone (20 ml) under argon were added potassium carbonate (2.89 g, 20.9 mmol) and iodomethane (912 μl, 14.6 mmol). The resulting mixture was stirred under reflux for 18 h. After cooling to rt, the mixture was treated with a 7 M solution of ammonia in methanol (10 ml) for 30 min and then adsorbed on silica gel. Purification by column chromatography over silica gel (cyclohexane/ethyl acetate 40:1) afforded 0.52 g (32% of th.) of the title compound.